Cas no 68901-15-5 (Allyl Cyclohexyloxyacetate (500 ppm BHT as inhibitor))

• Product Name: Allyl Cyclohexyloxyacetate (500 ppm BHT as inhibitor)
• CAS No: 68901-15-5
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 58888
• Update Time: 2026-05-14

Allyl Cyclohexyloxyacetate (500 ppm BHT as inhibitor) Chemical and Physical Properties

Names and Identifiers

• Galbanum oxyacetate
• Allyl cyclohexyloxyacetate
• Cyclohexyloxyacetic acid 2-propenyl ester
• allyl 2-(cyclohexyloxy)acetate
• (Cyclohexyloxy)acetic acid allyl ester
• (cyclohexyloxy)-aceticaci2-propenylester
• 2-(Cyclohexyloxy)acetic acid allyl ester
• Allyl cyclohexoylacetate
• Allyl-(cyclohexyloxy)acetat
• CYCLOGALBANAT
• CYCLOGALBANATE
• Allyl Cyclohexyloxyacetate (500 ppm BHT as inhibitor)

• Inchi： InChI=1S/C11H18O3/c1-2-8-13-11(12)9-14-10-6-4-3-5-7-10/h2,10H,1,3-9H2
• InChI Key： MBUYSYKXSMTIPP-UHFFFAOYSA-N
• SMILES： C=CCOC(COC1CCCCC1)=O

Computed Properties

• Exact Mass: 198.12600

Experimental Properties

• Density: 1.016
• Boiling Point: 283 ºC
• Flash Point: >100 ºC
• Refractive Index: 1.460-1.464
• PSA: 35.53000
• LogP: 2.06490

Allyl Cyclohexyloxyacetate (500 ppm BHT as inhibitor) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Additional information on Allyl Cyclohexyloxyacetate (500 ppm BHT as inhibitor)

Exploring the Versatile Applications of Allyl Cyclohexyloxyacetate (500 ppm BHT as inhibitor) (CAS No. 68901-15-5)

Allyl Cyclohexyloxyacetate, with the CAS number 68901-15-5, is a specialized organic compound widely recognized for its unique chemical properties and diverse applications. This ester compound, stabilized with 500 ppm BHT (Butylated Hydroxytoluene) as an inhibitor, plays a crucial role in various industries, including fragrance, food additives, and specialty chemicals. Its molecular structure combines an allyl group with a cyclohexyloxyacetate moiety, resulting in a compound that offers both stability and reactivity under controlled conditions.

The inclusion of BHT as an inhibitor in Allyl Cyclohexyloxyacetate ensures enhanced shelf life and prevents unwanted polymerization or degradation. This feature makes it particularly valuable in formulations where long-term stability is essential. Researchers and manufacturers often seek CAS 68901-15-5 for its ability to maintain consistent performance in complex chemical environments.

In the fragrance industry, Allyl Cyclohexyloxyacetate is prized for its ability to impart fresh, floral, and slightly fruity notes. Perfumers frequently use it as a middle note in compositions, where it contributes to the overall complexity and longevity of scents. The compound's stability with 500 ppm BHT makes it particularly suitable for use in personal care products, where exposure to air and light could otherwise compromise fragrance integrity.

The food industry has also found applications for Allyl Cyclohexyloxyacetate, where it serves as a flavoring agent at carefully controlled concentrations. Its ability to enhance certain fruit flavors makes it valuable in creating sophisticated flavor profiles for beverages, confectionery, and baked goods. The BHT inhibitor ensures that the compound maintains its desired characteristics throughout the product's shelf life.

From a chemical perspective, CAS 68901-15-5 demonstrates interesting reactivity patterns that make it useful in organic synthesis. The allyl group provides a site for various chemical transformations, while the ester functionality offers opportunities for further derivatization. Researchers exploring green chemistry approaches have investigated Allyl Cyclohexyloxyacetate as a potential building block for more sustainable chemical processes.

The market for Allyl Cyclohexyloxyacetate with BHT inhibitor has shown steady growth, particularly in regions with strong fragrance and flavor industries. Manufacturers emphasize the importance of consistent quality and purity specifications, especially for applications in consumer products. The 500 ppm BHT concentration has become an industry standard, balancing effective stabilization with minimal impact on the compound's desired properties.

Recent innovations in production methods for CAS 68901-15-5 have focused on improving yield and reducing environmental impact. Some manufacturers have developed more efficient catalytic processes that minimize waste and energy consumption. These advancements align with growing industry demands for sustainable chemical production while maintaining the high purity required for sensitive applications.

Quality control of Allyl Cyclohexyloxyacetate (500 ppm BHT) involves rigorous testing protocols to ensure compliance with international standards. Analytical methods such as gas chromatography and mass spectrometry verify the compound's identity and purity, while specialized tests confirm the effectiveness of the BHT inhibitor system. These quality assurance measures are particularly important for applications in regulated industries like food and cosmetics.

Storage and handling recommendations for CAS 68901-15-5 emphasize protection from excessive heat and direct sunlight to maintain stability. While the 500 ppm BHT provides significant protection against degradation, proper storage conditions further extend the material's useful life. Industry best practices recommend using amber glass or properly lined metal containers for long-term storage.

The future outlook for Allyl Cyclohexyloxyacetate appears promising, with expanding applications in niche markets. Research into its potential as a specialty solvent and as a component in advanced material formulations continues to reveal new possibilities. The compound's combination of chemical functionality and stability, ensured by the BHT inhibitor, positions it well for emerging applications in various technological fields.

Environmental considerations surrounding CAS 68901-15-5 have led to increased attention to biodegradability studies and ecological impact assessments. While the compound itself shows favorable environmental profiles in current research, the industry continues to monitor and improve all aspects of its lifecycle. The relatively low concentration of 500 ppm BHT contributes to minimizing any potential environmental impact while still providing effective stabilization.

For formulators working with Allyl Cyclohexyloxyacetate (500 ppm BHT), compatibility testing remains an essential step in product development. The compound generally shows good compatibility with a wide range of other ingredients commonly used in fragrance and flavor formulations. However, specific application testing is recommended to ensure optimal performance in each unique system, taking advantage of the stability provided by the BHT inhibitor.

Regulatory status of CAS 68901-15-5 varies by region and application, with most jurisdictions approving its use in fragrance and certain food applications at specified levels. Manufacturers typically provide comprehensive regulatory support documentation, including information about the 500 ppm BHT content, to assist customers in navigating compliance requirements for their specific markets and applications.

Technical support for Allyl Cyclohexyloxyacetate users often includes guidance on optimal usage levels, blending techniques, and stability testing protocols. The presence of BHT as an inhibitor at 500 ppm simplifies some formulation challenges, but expert advice can help maximize the compound's potential in specific applications. Many suppliers offer application laboratories to assist customers in developing optimized formulations.

In conclusion, Allyl Cyclohexyloxyacetate (CAS No. 68901-15-5) stabilized with 500 ppm BHT represents a versatile and valuable chemical with wide-ranging applications. Its unique combination of chemical properties, enhanced by the BHT inhibitor system, makes it indispensable in fragrance creation, flavor enhancement, and specialty chemical applications. As research continues and applications expand, this compound is poised to maintain its importance in various industries, supported by ongoing innovations in production and application technologies.